Cas no 2413900-02-2 (tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate
• CAS No: 2413900-02-2
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5674674
• PubChem ID: 165770438
• Update Time: 2025-08-02

tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665462
• tert-butyl N-[2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]carbamate
• 2413900-02-2
• tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate

• Inchi： 1S/C18H26N2O4/c1-17(2,3)24-16(22)19-13-7-6-12-11-20(9-8-18(4,5)23)15(21)14(12)10-13/h6-7,10,23H,8-9,11H2,1-5H3,(H,19,22)
• InChI Key： RPLJWGGHHUNDOG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCN1C(C2C=C(C=CC=2C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate

Recent Advances in the Study of tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate (CAS: 2413900-02-2)

The compound tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate (CAS: 2413900-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindoline scaffold and tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key breakthroughs in the synthesis of this compound involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the 3-hydroxy-3-methylbutyl side chain, which is critical for the compound's bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These methodological advancements have paved the way for large-scale production, making the compound more accessible for further preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. For instance, it has shown significant activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, as evidenced by recent pharmacokinetic studies in animal models.

Moreover, preliminary investigations into its anticancer properties have revealed that the compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of oxidative stress pathways and the inhibition of key signaling proteins. These findings have spurred interest in further exploring its utility as a lead compound for the development of novel anticancer agents.

Despite these promising results, challenges remain in fully elucidating the compound's safety profile and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-2-(3-hydroxy-3-methylbutyl)-3-oxo-2,3-dihydro-1H-isoindol-5-ylcarbamate represents a compelling candidate for further development in both neurodegenerative and oncology research. Its unique chemical structure and demonstrated bioactivity underscore its potential as a versatile therapeutic agent. Future studies will likely focus on expanding its applications and overcoming existing limitations to bring this compound closer to clinical use.